N-[(1-methyl-3-pyridin-3-ylpyrazol-4-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine
Catalog No.
S7827968
CAS No.
M.F
C15H17N5S
M. Wt
299.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[(1-methyl-3-pyridin-3-ylpyrazol-4-yl)methyl]-2-...](/img/structure-2d/800/S7827968.png)
Content Navigation
Product Name
N-[(1-methyl-3-pyridin-3-ylpyrazol-4-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine
IUPAC Name
N-[(1-methyl-3-pyridin-3-ylpyrazol-4-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine
Molecular Formula
C15H17N5S
Molecular Weight
299.4 g/mol
InChI
InChI=1S/C15H17N5S/c1-20-11-13(10-17-6-4-14-18-7-8-21-14)15(19-20)12-3-2-5-16-9-12/h2-3,5,7-9,11,17H,4,6,10H2,1H3
InChI Key
BPRNQONLZZBBIT-UHFFFAOYSA-N
SMILES
CN1C=C(C(=N1)C2=CN=CC=C2)CNCCC3=NC=CS3
Canonical SMILES
CN1C=C(C(=N1)C2=CN=CC=C2)CNCCC3=NC=CS3
MTEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), a type of G protein-coupled receptor that is widely distributed throughout the brain. The mGluR5 is involved in a range of functions including memory consolidation, synaptic plasticity, and neuroinflammation. MTEP has been shown to be effective in blocking the effects of glutamate on the mGluRs5, which makes it a potentially useful drug for treating a range of neurological disorders.
MTEP is a white or off-white crystalline solid with a molecular weight of 388.518 g/mol. It has a melting point of 135-137°C. MTEP is soluble in organic solvents like DMSO and DMF and has low solubility in water.
MTEP is synthesized using a multi-step process. The first step involves the synthesis of an intermediate compound, which is then used to synthesize MTEP. The final compound is purified using column chromatography. Characterization of MTEP is done using various spectroscopic techniques such as NMR, MS, and IR.
Various analytical methods are used to detect and quantify MTEP. Some of the methods include HPLC, LC-MS, and NMR. These methods are important for determining the purity and concentration of MTEP in samples.
MTEP has been shown to have various biological properties due to its ability to block the mGluR5. These properties include neuroprotection, anti-inflammatory effects, and the regulation of synaptic plasticity. MTEP has also been implicated in anxiety and depression disorders.
Studies on MTEP toxicity have shown that it has a low toxicity profile. However, as with any chemical compound, caution should be used when handling MTEP. MTEP should only be handled by trained personnel and appropriate protective equipment should be used.
MTEP has various applications in scientific experiments. It has been used to study the mGluR5 receptor and its role in neurological disorders such as Fragile X syndrome, Alzheimer's disease, and Parkinson's disease. MTEP has also been used as a tool to study synaptic plasticity and memory formation.
Currently, there are numerous ongoing research studies on MTEP. These studies aim to determine the potential of MTEP as a therapeutic drug for various neurological disorders. Additionally, there is research focused on developing new synthetic analogs of MTEP that have improved efficacy and fewer side effects.
MTEP's potential implications in various research and industry fields are vast due to its ability to block the mGluR5 receptor. It has the potential to be used as a therapeutic drug for various neurological disorders such as Fragile X syndrome, Alzheimer's disease, and Parkinson's disease. It may also have applications in the field of drug discovery for developing new drugs that target mGluR5.
While the current research on MTEP is promising, there are limitations to its potential use as a therapeutic drug. One limitation is the specificity of MTEP to only block mGluR5. Future research should focus on developing compounds that are more selective for specific subtypes of the mGluR receptor.
In addition to developing more selective compounds for the mGluR receptor, future directions for MTEP research include:
1. Developing MTEP analogs with improved efficacy and fewer side effects
2. Studying the potential of MTEP as an anti-inflammatory agent
3. Investigating MTEP's potential as a neuroprotective agent
4. Studying the effects of long-term MTEP use on the brain and cognitive function
5. Investigating MTEP's potential as a tool for understanding neuroinflammation and the immune system's role in neurological disorders.
1. Developing MTEP analogs with improved efficacy and fewer side effects
2. Studying the potential of MTEP as an anti-inflammatory agent
3. Investigating MTEP's potential as a neuroprotective agent
4. Studying the effects of long-term MTEP use on the brain and cognitive function
5. Investigating MTEP's potential as a tool for understanding neuroinflammation and the immune system's role in neurological disorders.
XLogP3
1.2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
299.12046674 g/mol
Monoisotopic Mass
299.12046674 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:10359-36-1
Molecular Formula:C18H14NO6P
Molecular Weight:371.3 g/mol
Availability:
In Stock
CAS No.:74-83-9
Molecular Formula:CH3B
Molecular Weight:94.94 g/mol
Availability:
In Stock
CAS No.:20290-10-2
Molecular Formula:C23H27NO9
Molecular Weight:461.5 g/mol
Availability:
In Stock
CAS No.:198139-38-7
Molecular Formula:C15H17N2O+
Molecular Weight:241.31 g/mol
Availability:
In Stock
CAS No.:520-17-2
Molecular Formula:C15H14O6
Molecular Weight:290.27 g/mol
Availability:
In Stock
CAS No.:1189677-14-2
Molecular Formula:C18H13ClFN3O
Molecular Weight:344.74 g/mol
Availability:
In Stock
